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Compound of Interest

Compound Name: Ethanolammonium nitrate

Cat. No.: B1255533

Get Quote

Ethylammonium Nitrate (EAN) Technical Support
Center
This technical support center provides guidance on the compatibility of ethylammonium nitrate

(EAN) with common laboratory materials. It is intended for researchers, scientists, and drug

development professionals to ensure safe and effective handling of this room-temperature ionic

liquid in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is ethylammonium nitrate (EAN)?

A1: Ethylammonium nitrate is a salt with the formula [CH₃CH₂NH₃]⁺[NO₃]⁻. It is a colorless to

slightly yellowish, odorless liquid at room temperature, with a melting point of 12 °C. EAN is

notable for being the first room-temperature ionic liquid discovered, reported by Paul Walden in

1914. It is used in various applications, including as an electrically conductive solvent in

electrochemistry and as a protein crystallization agent.

Q2: Is EAN corrosive to metals?
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A2: The corrosivity of EAN depends on the specific metal. Studies on ammonium nitrate

solutions, which share the nitrate anion with EAN, indicate that austenitic stainless steels like

AISI 304L and 316Ti generally exhibit good resistance to pitting corrosion due to passivation

effects. However, EAN can participate in electrochemical reactions with some metals. For

instance, the electrochemical reduction of Cu(II) has been studied in EAN, suggesting potential

interactions with copper. The nitrate ion itself can be aggressive towards certain aluminum

alloys under specific conditions, leading to pitting corrosion.

Q3: How does EAN interact with common laboratory plastics?

A3: Direct compatibility data for EAN with all common laboratory plastics is limited. However,

based on data for ammonium nitrate, we can infer general compatibility. Polypropylene and

PTFE (Teflon) are reported to have excellent resistance to ammonium nitrate. Polyethylene

(PE) also generally shows good resistance. It is crucial to note that the ethylammonium cation

might have a different effect than the ammonium cation, and testing for specific applications is

highly recommended.

Q4: What are the primary safety concerns when handling EAN?

A4: According to its Safety Data Sheet (SDS), ethylammonium nitrate is classified as an

oxidizer. This means it can intensify fires and should be kept away from combustible materials.

It is also a skin and eye irritant. Appropriate personal protective equipment (PPE), including

gloves and safety glasses, should always be worn.

Q5: How should EAN be stored?

A5: EAN should be stored in a cool, dry, well-ventilated area away from incompatible materials,

particularly combustible substances, strong bases, and strong oxidizing agents. The storage

temperature should be kept below 80°C to avoid decomposition.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause(s) Troubleshooting Steps

Discoloration of metal

components in contact with

EAN

Corrosion or electrochemical

reaction.

1. Immediately cease use of

the affected equipment.2.

Consult the material

compatibility table (Table 1) to

verify the suitability of the

metal.3. If the metal is listed as

having poor or moderate

compatibility, replace the

component with a more

resistant material (e.g.,

stainless steel 316, glass, or

PTFE).4. For future

experiments, pre-test the

material compatibility using the

recommended experimental

protocols.

Swelling, cracking, or

discoloration of plastic labware
Chemical attack by EAN.

1. Discontinue the use of the

affected plasticware.2. Refer to

the material compatibility table

(Table 2) for guidance on

suitable plastics.3. Replace

with a highly resistant plastic

such as PTFE or a glass

alternative.4. Always perform

compatibility testing for long-

term applications or at

elevated temperatures.

Unexpected experimental

results or reaction side-

products

Leaching of plasticizers or

other additives from

incompatible plastic containers

or tubing. Contamination from

corrosion of metal

components.

1. Verify the compatibility of all

materials in your experimental

setup.2. Consider if any

material could be leaching

substances into the EAN.3. If

incompatibility is suspected,

switch to glass or PTFE

components and repeat the
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experiment.4. Analyze a

sample of the EAN that has

been in contact with the

suspect material to check for

contaminants.

Crystallization of EAN at room

temperature

The melting point of EAN is 12

°C. The laboratory temperature

may have dropped below this

point.

1. Gently warm the EAN in a

water bath to a temperature

slightly above its melting

point.2. Ensure the laboratory

temperature is maintained

above 15 °C during

experiments.

Data on Material Compatibility
The following tables summarize the compatibility of ethylammonium nitrate with common

laboratory materials based on available data and inferences from related compounds like

ammonium nitrate.

Table 1: Compatibility of Ethylammonium Nitrate with Common Laboratory Metals
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Material Compatibility Rating
Observations and
Remarks

Stainless Steel (304L, 316Ti) Good

Generally resistant to pitting

corrosion from nitrate

solutions. Recommended for

most applications.

Aluminum Moderate to Poor

Nitrate ions can be aggressive

towards aluminum and its

alloys, potentially causing

pitting corrosion, especially in

acidic conditions. Use with

caution and pre-test.

Copper Poor

EAN can participate in

electrochemical reactions with

copper. Corrosion is possible,

especially over extended

periods or at elevated

temperatures. Avoid direct

contact where possible.

Brass (Copper-Zinc Alloy) Poor

As with copper, potential for

corrosion and electrochemical

interactions exists.

Nickel Good

Generally shows good

resistance to neutral and

alkaline salt solutions.

Table 2: Compatibility of Ethylammonium Nitrate with Common Laboratory Plastics
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Material Compatibility Rating
Observations and
Remarks

Polytetrafluoroethylene (PTFE,

Teflon®)
Excellent

Highly resistant to a wide

range of chemicals, including

ammonium nitrate.

Recommended for seals,

tubing, and containers.

Polypropylene (PP) Good

Shows good resistance to

ammonium nitrate. Suitable for

general-purpose containers

and labware.

Polyethylene (LDPE, HDPE) Good

Generally good resistance to

ammonium nitrate solutions.

Suitable for short-term storage

and general lab use.

Polycarbonate (PC) Moderate

Compatibility is less certain.

Ionic liquids can sometimes

cause stress cracking or

crazing in polycarbonates.

Testing is strongly advised

before use.

Polyvinyl Chloride (PVC) Moderate to Poor

Can be susceptible to attack

by various organic solvents

and ionic liquids. Use with

caution and test for

compatibility.

Disclaimer: The compatibility ratings are for general guidance only. It is strongly recommended

to perform specific compatibility tests for your intended application, especially for long-term

exposure or at elevated temperatures.

Experimental Protocols for Compatibility Testing
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For rigorous compatibility testing, standardized methods should be employed. The following are

summaries of relevant protocols.

ASTM D543: Standard Practices for Evaluating the
Resistance of Plastics to Chemical Reagents
This standard provides a procedure for evaluating the resistance of plastic materials to

chemical reagents.

Methodology:

Specimen Preparation: Prepare at least three test specimens of the plastic material of a

standard size and shape (e.g., tensile bars or disks).

Initial Measurements: Measure and record the initial weight, dimensions (length, width,

thickness), and appearance of each specimen. Mechanical properties like tensile strength

and hardness can also be measured on control specimens.

Immersion: Immerse the specimens in ethylammonium nitrate in a sealed container. The test

is typically conducted at a standard temperature (e.g., 23 °C) for a specified duration (e.g., 7

days).

Post-Immersion Analysis: After the immersion period, remove the specimens, clean them

with a suitable solvent (one that does not affect the plastic), and re-measure the weight,

dimensions, and appearance.

Evaluation: Calculate the percentage change in weight and dimensions. Note any changes in

appearance such as discoloration, swelling, cracking, or crazing. If applicable, test the

mechanical properties of the exposed specimens and compare them to the control

specimens.

ISO 2812: Paints and varnishes — Determination of
resistance to liquids
While intended for coatings, this standard's methods can be adapted for testing the

compatibility of metals and other solid materials.
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Methodology (Adapted for Metals):

Test Panel Preparation: Use standardized panels of the metal to be tested (e.g., stainless

steel, aluminum).

Initial Assessment: Clean the panels and record their initial weight and surface appearance

(e.g., through visual inspection or microscopy).

Exposure: Immerse the panels in ethylammonium nitrate. The test can be conducted at

various temperatures and for different durations to simulate specific operating conditions.

Post-Exposure Assessment: After exposure, remove the panels, clean them, and re-weigh

them to determine any mass loss due to corrosion.

Surface Analysis: Examine the surface for any signs of corrosion, such as pitting,

discoloration, or the formation of a passive layer. Techniques like scanning electron

microscopy (SEM) can be used for a more detailed analysis.

Visualizations

Preparation Exposure Analysis

Prepare Plastic Specimens Initial Measurement (Weight, Dimensions, Appearance) Immerse in EAN Remove and Clean Specimens Final Measurement (Weight, Dimensions, Appearance) Evaluate Changes

Click to download full resolution via product page

Caption: Workflow for ASTM D543 plastic compatibility testing.
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Caption: Troubleshooting logic for material degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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